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Abstract

Cacotheline (C21H21N30yv) is a nitro derivative of the alkaloid brucine, historically significant as
a redox indicator and analytical reagent. This document provides an in-depth technical
overview of cacotheline, encompassing its discovery, chemical properties, synthesis, and key
applications. Detailed experimental protocols for its synthesis and use as an indicator are
provided, along with a summary of its quantitative data. Visual diagrams generated using
Graphviz are included to illustrate the synthetic pathway and analytical workflows.

Introduction and Historical Context

Cacotheline, a yellow crystalline solid, was first prepared by Leuchs et al. in 1910 through the
reaction of brucine with nitric acid.[1] It is structurally a nitro derivative of brucine.[1][2][3]
Historically, it gained prominence as a sensitive redox indicator, particularly for the titrimetric
determination of tin(Il) ions.[1][2] Its application has also been extended to the detection of
other metal ions, including iron and vanadium.[4]

Chemical and Physical Properties

Cacotheline is sparingly soluble in water but soluble in dilute sodium hydroxide solutions.[1][5]
[6] It presents as yellow crystals or powder.[1][5][7]

Quantitative Data Summary
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Property Value Source
Molecular Formula C21H21Ns07 2131517118191
Molecular Weight 427.41 g/mol (1103171191
Melting Point Decomposes at 150°C [10]
Appearance Yellow crystals or powder [L11051[7]

CAS Number 561-20-6 [L1517108][°]
Purity (typical) >95% [8][10]

Sparingly soluble in water;

Solubilit
Y Soluble in dilute NaOH

[1](5](6]

Synthesis of Cacotheline from Brucine

Cacotheline is synthesized by the nitration of brucine. The following protocol is based on the

originally reported method by Leuchs et al. and subsequent descriptions.

Experimental Protocol: Synthesis of Cacotheline

Materials:

Brucine (C23Hz26N204)

 Nitric Acid (HNOs), 10% solution

¢ Distilled water

e Heating apparatus (water bath)

o Reaction vessel (e.g., round-bottom flask)

e Stirring apparatus

Filtration apparatus

Procedure:
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 In a suitable reaction vessel, dissolve a known quantity of brucine in 10% nitric acid.
e Heat the mixture on a water bath to a temperature of 60-70°C.[1]

e Maintain this temperature and stir the reaction mixture continuously. The reaction is typically
allowed to proceed for a sufficient time to ensure complete conversion, which can be
monitored by thin-layer chromatography.

» Upon completion of the reaction, the solution is cooled, and the precipitated cacotheline is
collected by filtration.

e The collected solid is washed with cold distilled water to remove any remaining acid and
unreacted starting material.

e The product is then dried under vacuum to yield yellow crystals of cacotheline.

Brucine
(C23H26N204)

Nitration

Cacotheline
(C21H21N307)

10% Nitric Acid (HNO3)
60-70°C

Click to download full resolution via product page

Caption: Synthesis of Cacotheline from Brucine.

Applications as a Redox Indicator

Cacotheline's primary application is as a redox indicator. The color change is due to the
reduction of the nitro group in cacotheline.

Titrimetric Determination of Tin (Sn?*)

Cacotheline is a specific indicator for the titration of tin(ll) ions. In the presence of Sn2*, the
yellow cacotheline solution turns to a distinct purple color at the endpoint.
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Materials:

e Sample containing Sn2* ions

o Standard oxidizing titrant (e.g., Potassium iodate, KIOs)

o Cacotheline indicator solution (0.2% w/v in distilled water)

e Hydrochloric acid (HCI)

e Reduction agent (e.g., metallic aluminum or iron)

e Sodium bicarbonate (NaHCOs) or an inert gas source (e.g., nitrogen, carbon dioxide)
« Titration apparatus (burette, flask)

Procedure:

o Sample Preparation: Acidify the sample solution containing tin with hydrochloric acid.

e Reduction of Sn** to Sn2*: If the sample contains tin in the +4 oxidation state, it must be
reduced to Sn2*. Add a metallic reducing agent like aluminum foil or iron powder to the
acidified solution and heat gently to facilitate the reduction. Ensure all the reducing metal has
dissolved.

e Maintaining an Inert Atmosphere: After reduction, it is crucial to prevent the re-oxidation of
Sn2+ by atmospheric oxygen. This is achieved by adding sodium bicarbonate to the solution
to generate a blanket of carbon dioxide or by continuously purging the flask with an inert gas.

» Addition of Indicator: Add a few drops of the cacotheline indicator solution to the cooled,
reduced tin solution. The solution should be yellow.

« Titration: Titrate the solution with a standard solution of an oxidizing agent, such as
potassium iodate.

o Endpoint: The endpoint is reached when the solution color changes sharply from yellow to a
persistent purple.
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Caption: Workflow for Tin (Sn2*) Titration using Cacotheline.

Detection of Iron (Fe?*/Fe3t)

Cacotheline can also be used for the qualitative detection of ferrous (Fe2*) and ferric (Fe3*)
ions.

Materials:
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Sample solution suspected to contain iron ions

Cacotheline solution (0.25% w/v in distilled water)

Buffer solutions (for pH adjustment)

Complexing agent (e.g., sodium oxalate)

Procedure:

e For Fe2* Detection:

o Adjust the pH of the sample solution to between 1.48 and 4.58 using a suitable buffer.

o Add a complexing agent such as sodium oxalate to sequester any Fe3* ions present.

o Add a few drops of the cacotheline solution. A pink to red color indicates the presence of
Fe2* ions.

o For Total Iron Detection (Fe?* + Fe3+):

o First, reduce any Fe3* in the sample to Fe2* using a suitable reducing agent.

o Then, follow the procedure for Fe2* detection.
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Caption: Workflow for the Detection of Ferrous Iron (Fe2*).

Safety and Handling

Cacotheline is a derivative of brucine and should be handled with care. Brucine itself is a toxic
alkaloid.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat, should be worn when handling cacotheline. Work in a well-ventilated area or a

fume hood.
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Conclusion

Cacotheline, a derivative of brucine, has a long-standing history as a reliable redox indicator,
particularly for the determination of tin. Its synthesis from a readily available natural product
and its distinct color change in redox reactions have made it a valuable tool in analytical
chemistry. While modern instrumental techniques have superseded some of its traditional uses,
the principles of its application remain relevant in chemical education and in specific analytical
contexts. This guide has provided a comprehensive overview of its discovery, properties,
synthesis, and key applications, with detailed protocols to aid researchers and professionals in
its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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